Cas no 7335-82-2 ( )

  structure
  structure
Product Name: 
CAS No:7335-82-2
MF:C10H10O3
MW:178.184603214264
CID:977990
PubChem ID:299175
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-3,7-dimethyl-2-benzofuran-1-one
    • AC1L6U7Z
    • NSC171643
    • NSC-171643
    • 3-Hydroxy-3,7-dimethyl-2-benzofuran-1(3H)-one
    • DTXSID10305770
    • 7335-82-2
    •  
    • Inchi: 1S/C10H10O3/c1-6-4-3-5-7-8(6)9(11)13-10(7,2)12/h3-5,12H,1-2H3
    • InChI Key: MOJLNMRCWJOHIS-UHFFFAOYSA-N
    • SMILES: O1C(C2C(C)=CC=CC=2C1(C)O)=O

Computed Properties

  • Exact Mass: 178.063
  • Monoisotopic Mass: 178.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.293
  • Boiling Point: 384.6°C at 760 mmHg
  • Flash Point: 177°C
  • Refractive Index: 1.591
  • PSA: 46.53
  • LogP: 1.33040
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